Cas no 1261935-33-4 (4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid)

4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid structure
1261935-33-4 structure
Product Name:4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261935-33-4
MF:C15H10Cl2O4
MW:325.14350271225
MDL:MFCD18322638
CID:2764542
PubChem ID:53228457
Update Time:2025-04-21

4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
    • 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
    • 2',6-Dichloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID80691990
    • 1261935-33-4
    • MFCD18322638
    • 4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
    • MDL: MFCD18322638
    • Inchi: 1S/C15H10Cl2O4/c1-21-15(20)9-3-5-13(17)11(7-9)10-6-8(14(18)19)2-4-12(10)16/h2-7H,1H3,(H,18,19)
    • InChI Key: VTAJYPZVILACRF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)OC)C=C1C1C(=CC=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 323.9956142Da
  • Monoisotopic Mass: 323.9956142Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 63.6Ų

4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329915-5 g
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261935-33-4 95%
5g
€1159.00 2023-04-26
abcr
AB329915-5g
4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261935-33-4 95%
5g
€1159.00 2025-04-21

4-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Related Literature

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